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Coordination Chemistry & Experimental Data

The following table synthesizes data from recent publications on the coordination behavior and applications

of these ligands.

Ligand Metal lons Coordination Modes / Key Findings & Application
Name Complexed Polymer Dimensionality Performance Data Areas

| 5-Formylsalicylic Acid (5-FSA) | Co(II), Cu(II), Ni(II) [1] | Primarily forms monoenuclear complexes; acts
as a versatile polydentate ligand (N2S204 donor set observed in one Schiff base) [1]. | » Schiff Base
Bioactivity: A Schiff base derived from 5-FSA and sulfadiazine showed extensive anti-infective properties
[2]. » Energy Storage: The molecule itself demonstrated a high specific capacity of 873 mA h g~* when
used as an anode active material [3]. | Pharmaceutical research, Energy storage | | 5-Sulfosalicylic Acid
(SSA) | Co(Il) [4] | Forms 1D coordination polymers; flexible coordination via carboxylate
(monodentate/bidentate/bridging) and sulfonate groups [4]. | » Structural Data: Co(II) ions show slightly
distorted octahedral geometry, coordinated by carboxylate oxygen atoms and four water molecules [4]. »
Sorption Properties: The Co(II)-SSA polymer showed a sorption capacity of 41.8 mg/g for iodine, fitting

the Langmuir isotherm model [4]. | Functional materials, Environmental remediation |
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Detailed Experimental Protocols

For researchers looking to replicate or build upon these studies, here is a detailed breakdown of the

experimental methodologies cited.

Synthesis of a Schiff Base from 5-Formylsalicylic Acid

This protocol is adapted from the synthesis of the (E)2-hydroxy-5-(((4-(N-pyrimidin-2-
yl)sulfamoyl)phenyl)imino)methyl benzoic acid (SFSADA) Schiff base ligand [2].

e Reagents: Sulfadiazine (2.50 g, 0.01 mol), 5-formylsalicylic acid (1.66 g, 0.01 mol), methanol,
Dimethyl Sulfoxide (DMSO).
e Procedure:
o Combine sulfadiazine and 5-formylsalicylic acid in a methanolic mixture.
o Grind the reaction mixture well in an acidic medium.
o Reflux the mixture for 3 hours.
o Avyellow solid product will form during reflux.
o Cool, filter, and wash the crude product with methanol.
o Recrystallize the final product from DMSO to obtain pure crystals.
e Characterization: The product was characterized using FT-IR, UV-Vis spectroscopy, and the
structure was further confirmed through theoretical calculations (e.g., Density Functional Theory)

[2].

Synthesis of a Co(ll) Coordination Polymer with 5-Sulfosalicylic
Acid

This protocol describes the synthesis of a 1D coordination polymer with 5-sulfosalicylic acid (SSA) [4].

¢ Reagents: 5-Sulfosalicylic acid, Cobalt metal salt, water.
e Procedure:
o The synthesis was performed using a hydrothermal method, which typically involves
dissolving the metal salt and organic ligand in water in a sealed vessel.
o The vessel is heated under autogenous pressure to facilitate crystal growth.
e Characterization:
o Structural Analysis: The structure was determined by single-crystal X-ray crystallography,
confirming the 1D polymeric chains and the octahedral geometry around the Co(ll) ions [4].
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o Spectroscopy: FT-IR and UV-Vis spectra were recorded to confirm functional groups and
electronic transitions [4].

o Computational Analysis: Hirshfeld surface analysis and theoretical calculations (e.g., for
atomic charges) were performed to complement the experimental data [4].

o Sorption Testing: The iodine adsorption performance was evaluated experimentally, and the
data was fitted to the Langmuir isotherm model [4].

Coordination Chemistry Pathways

The diagram below maps the decision-making pathway for selecting and developing functional materials

based on salicylic acid derivatives, summarizing the processes in the search results.
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Key Insights for Researchers

Based on the available data, here are some critical points to consider for your research direction:

¢ Leverage the Aldehyde Group: The primary advantage of 5-Formylsalicylic Acid over simpler
salicylates is its formyl group, which readily undergoes condensation to form Schiff bases. This
allows for the rational design of more complex and tunable ligands, which can lead to complexes with
enhanced or novel biological activities [2].

o Explore Diverse Applications: While salicylic acid derivatives are prominent in pharmaceutical
research, the discovery of 5-formylsalicylic acid's high specific capacity suggests significant potential
in energy storage applications [3].

e Utilize Complementary Techniques: The studies demonstrate the power of combining classic
synthetic methods (like reflux and hydrothermal synthesis) with advanced characterization (X-ray
crystallography) and computational modeling (DFT, Hirshfeld analysis) to gain a deep
understanding of the synthesized complexes [4] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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